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Compound of Interest

4E-Deacetylchromolaenide 4'-O-
Compound Name:
acetate

cat. No.: B15592323

This technical guide provides a comprehensive overview of the chemical structure, properties,
and known biological context of 4E-Deacetylchromolaenide 4'-O-acetate, a sesquiterpene
lactone. The information is curated for researchers, scientists, and professionals in drug
development.

Chemical Structure and Properties

4E-Deacetylchromolaenide 4'-O-acetate is a natural product belonging to the germacrane
class of sesquiterpene lactones. Its chemical structure is characterized by a ten-membered
carbocyclic ring fused to a y-lactone ring, a common feature of many bioactive compounds
isolated from plants of the Asteraceae family.

Table 1. Chemical and Physical Properties of 4E-Deacetylchromolaenide 4'-O-acetate

Property Value Source

CAS Number 104736-09-6 ChemFaces

Molecular Formula C22H2807 ChemFaces

Molecular Weight 404.45 g/mol ChemFaces

Class Sesquiterpene Lactone Yunnan Crelib Bio-Tech
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Note: Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4E-
Deacetylchromolaenide 4'-O-acetate is not readily available in the public domain. The
structural confirmation would typically rely on a combination of these techniques.

Experimental Protocols

While a specific protocol for the isolation of 4E-Deacetylchromolaenide 4'-O-acetate is not
detailed in the available literature, a general methodology for the extraction and isolation of
sesquiterpene lactones from Chromolaena species can be described as follows.

General Isolation and Purification of Sesquiterpene
Lactones from Chromolaena species

This protocol outlines a typical workflow for the phytochemical analysis and isolation of
sesquiterpene lactones.
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Extraction

Dried & Powdered Plant Material
(e.g., Chromolaena odorata)

Maceration or Soxhlet Extraction
(e.g., with Ethanol or Methanol)

Crude Extract

Fractionation

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Hexane, Ethyl Acetate,
Aqueous Fractions

Purification

Column Chromatography
(Silica Gel or Sephadex)

;

Preparative HPLC

i

Isolated 4E-Deacetylchromolaenide
4'-O-acetate

Structure Elucidation

Spectroscopic Analysis

(NMR, MS, IR)
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Sesquiterpene Lactones

Cytotoxicity NF-kB Inhibition

Antibacterial/Antifungal Antifeedant

Insecticidal

Antimicrobial
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[https://www.benchchem.com/product/b15592323#chemical-structure-of-4e-
deacetylchromolaenide-4-o0-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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